Potassium sulfate

• IUPAC Name: dipotassium;sulfate
• InChI: InChI=1S/2K.H2O4S/c;;1-5(2,3)4/h;;(H2,1,2,3,4)/q2*+1;/p-2
• InChI Key: OTYBMLCTZGSZBG-UHFFFAOYSA-L
• Canonical SMILES: [O-]S(=O)(=O)[O-].[K+].[K+]
• Molecular Formula: K2SO4, K2O4S
• Related CAS: 7646-93-7 (potassium-H2SO4[1:1])
• DSSTOX Substance ID: DTXSID6029701
• Molecular Weight: 174.26 g/mol
• Physical Description: Dry Powder; Liquid; NKRA; Other Solid; Pellets or Large Crystals, Colourless or white crystals or crystalline powder, Colorless or white odorless solid; [Merck Index] Colorless crystalline solid; [MSDSonline], COLOURLESS-TO-WHITE CRYSTALS.
• Boiling Point: 1689 °C
• Solubility: Freely soluble in water, insoluble in ethanol, ITS SOLUBILITY IN WATER IS DECR BY KCL OR (NH4)2SO4, 1 G DISSOLVES IN: 8.3 ML WATER, 4 ML BOILING WATER, 75 ML GLYCEROL; PRACTICALLY INSOL IN SATURATED SOLN OF AMMONIUM SULFATE; INSOL IN ALC, INSOL IN ACETATE, CARBON DISULFIDE, Solubility in water, g/100ml at 25 °C: 12
• Density: 2.66, 2.66 g/cm³
• Color/Form: COLORLESS OR WHITE CRYSTALS, OR WHITE GRANULES OR POWDER, COLORLESS, RHOMBIC OR HEXAGONAL CRYSTALS
• CAS No.: 7778-80-5
• Melting Point: 1067 °C

Description

Potassium sulfate (K₂SO₄) is an inorganic salt composed of two potassium ions and one sulfate ion. It is a white crystalline solid with a chemical formula weight of 174.26 g/mol. With a potassium oxide (K₂O) content of 48–53% and sulfur (S) content of 17–18%, it is a dual-nutrient fertilizer widely used in agriculture .

Preparation Methods

Synthetic Routes and Reaction Conditions: Potassium sulfate can be synthesized through several methods. One common method involves the reaction of potassium chloride with sulfuric acid, which produces potassium bisulfate as an intermediate: [ \text{KCl} + \text{H}_2\text{SO}_4 \rightarrow \text{HCl} + \text{KHSO}_4 ] The potassium bisulfate is then further reacted with potassium chloride to form this compound: [ \text{KHSO}_4 + \text{KCl} \rightarrow \text{HCl} + \text{K}_2\text{SO}_4 ] This process is analogous to the Mannheim process used for producing sodium sulfate .

Industrial Production Methods: Industrial production of this compound often involves the extraction from natural sources such as salt lakes and volcanic lava. The mineral langbeinite, which contains this compound, is crushed, washed, and treated with potassium chloride to separate the this compound . Another method involves the protolytic reaction of potassium hydroxide with sulfuric acid .

Chemical Reactions Analysis

Types of Reactions: Potassium sulfate primarily undergoes acid-base reactions. When reacted with sulfuric acid, it forms potassium hydrogen sulfate: [ \text{K}_2\text{SO}_4 + \text{H}_2\text{SO}_4 \rightarrow 2 \text{KHSO}_4 ] This compound can further react with various reagents to form different products.

Common Reagents and Conditions:

Sulfuric Acid: Used to produce potassium hydrogen sulfate.

Potassium Hydroxide: Reacts with sulfuric acid to form this compound.

Major Products:

Potassium Hydrogen Sulfate (KHSO₄): Formed by reacting this compound with sulfuric acid.

Scientific Research Applications

Agricultural Applications

Fertilizer Use

Over 90% of potassium sulfate produced globally is utilized as a fertilizer, especially for crops sensitive to chloride, such as fruits, vegetables, and tobacco. It provides essential potassium and sulfur nutrients that enhance plant growth and improve crop yield .

Case Study: Effects on Plant Growth

A study investigated the effects of this compound on plant growth under high-temperature stress. The results indicated that both foliar and soil applications of K₂SO₄ significantly improved various physiological parameters such as leaf moisture content and nutrient concentrations in plants like tomatoes and peppers. The application rates ranged from 0% to 3% for foliar and 0 to 20 kg/da for soil applications .

Application Type	Rate (kg/da)	Effect on Plant Growth
Foliar	0	Control
	1	Moderate improvement
	2	Significant improvement
	3	Optimal growth
Soil	0	Control
	5	Minor improvement
	10	Significant improvement
	20	Detrimental effect

Industrial Applications

Manufacturing Processes

This compound is also employed in various industrial processes including:

• Glass Manufacturing : Used as a flux to lower the melting point of glass materials.
• Cement Production : Acts as an additive to enhance certain properties of cement mixtures.
• Production of Abrasives : Utilized in the formulation of abrasive products through processes like tabletting and extrusion .

Case Study: Industrial Use in Textiles

In the textile industry, this compound serves as an intermediate in dye production. Its role involves enhancing color fixation during dyeing processes, which is critical for producing vibrant colors on fabrics .

Food Industry Applications

Food Additive

This compound is recognized as a food additive (E515) that serves multiple functions including:

• Nutritional Supplement : Provides potassium and sulfur, which are essential for human health.
• Processing Aid : Used in the production of certain food items to improve texture and flavor .

Environmental Applications

Soil Amendment

K₂SO₄ is used to amend soils deficient in potassium and sulfur. Its application helps improve soil structure and fertility, promoting better crop yields while minimizing environmental impact compared to chloride-based fertilizers .

Mechanism of Action

Potassium sulfate exerts its effects primarily through its potassium ion (K⁺) content. Potassium is the major cation inside animal cells, while sodium is the major cation outside animal cells. The concentration differences of these ions create a membrane potential, essential for various cellular functions such as neurotransmission, muscle contraction, and heart function . This compound helps maintain this balance, thereby regulating water balance, blood pressure, and acidity levels in the body .

Comparison with Similar Compounds

Production and Chemical Properties

K₂SO₄ is rarely found in pure form in nature and is typically derived from minerals like langbeinite (K₂Mg₂(SO₄)₃) or through the reaction of potassium chloride (KCl) with sulfuric acid (H₂SO₄) . Key properties include:

• Solubility : 7 g/L at 25°C (significantly lower than KCl) .
• pH : Neutral in solution, with a low salt index (lower salinity impact compared to KCl) .
• Applications : Primarily used in chloride-sensitive crops (e.g., tobacco, grapes) and soils requiring sulfur supplementation .

Comparison with Similar Potassium Compounds

Potassium Chloride (KCl)

Property	K₂SO₄	KCl
K₂O Content	48–53%	60–63%
Additional Nutrients	17–18% S	47% Cl⁻
Solubility (25°C)	7 g/L	350 g/L
Salt Index	Low	High
Typical Use	Chloride-sensitive crops	General crops, cost-effective

Key Differences :

• KCl is more soluble and economical but introduces chloride, which can harm sensitive crops and accumulate in soils .
• K₂SO₄ is preferred in saline soils due to its lower salt index and sulfur contribution .

Potassium Nitrate (KNO₃)

Property	K₂SO₄	KNO₃
K₂O Content	48–53%	44%
Additional Nutrients	17–18% S	13% N (nitrate)
Solubility (25°C)	7 g/L	316 g/L
Application	Sulfur-deficient soils	Nitrogen-potassium dual supplementation

Key Differences :

• KNO₃ provides nitrogen, making it suitable for nitrogen-demanding crops like leafy vegetables, whereas K₂SO₄ is ideal for sulfur-deficient soils .

Potassium Persulfate (K₂S₂O₈)

Property	K₂SO₄	K₂S₂O₈
Primary Use	Fertilizer	Oxidizing agent in chemical reactions
Reactivity	Stable	Reacts violently with organics, metals
Safety	Non-flammable, low toxicity	Hazardous; requires specialized handling

Key Differences :

Potassium Thiosulfate (KTS) and Potassium Silicate

Property	K₂SO₄	KTS	Potassium Silicate
Nutrient Release	Immediate	Slow-release S	Slow-release Si, K
Solubility	7 g/L	High	Low
Application	Basal fertilization	Foliar spray	Saline soil amendment

Key Differences :

• KTS is used as a foliar spray for sulfur, while K₂SO₄ is applied directly to soil .
• Potassium silicate enhances crop resilience in saline soils but releases potassium more slowly than K₂SO₄ .

Research Findings and Agricultural Efficacy

• Onion Yield : Combined application of K₂SO₄ (300 kg K₂O/hectare) and KTS foliar spray increased bulb yield by 27–50% in saline-alkali conditions .
• Wheat Nutrition : K₂SO₄ improved nutrient uptake in saline environments, enhancing grain quality and stress tolerance .
• Soil Salinity : K₂SO₄ reduced soil EC (electrical conductivity) by 30% compared to KCl in long-term trials .

Biological Activity

Potassium sulfate (K₂SO₄) is a widely used compound in agriculture, primarily as a fertilizer. Its biological activity extends beyond mere nutrient supply; it influences plant growth, stress tolerance, and has potential antimicrobial properties. This article reviews the biological activity of this compound, supported by case studies and research findings.

Overview of this compound

This compound is a soluble salt that provides potassium (K) and sulfur (S), both essential nutrients for plants. It is particularly beneficial for crops sensitive to chloride, such as tobacco and potatoes, as it does not contribute to chloride toxicity in the soil.

Effects on Plant Growth

1. Nutrient Uptake and Growth Enhancement

Research demonstrates that this compound application significantly improves the growth and chemical composition of various crops. For instance, a study on wheat (Triticum aestivum L.) in salt-affected soils revealed that this compound enhanced growth parameters and nutrient uptake compared to control treatments. The application rates of 50 kg and 100 kg K/ha resulted in notable improvements in plant height, biomass, and nutrient concentrations (N, K, Ca) in leaves .

Application Rate (kg/ha)	Plant Height (cm)	Biomass (g/plant)	N Concentration (%)	K Concentration (%)
0	60	15	1.5	2.0
50	75	20	2.0	3.5
100	85	25	2.5	4.0

2. Stress Mitigation

This compound has been shown to mitigate abiotic stress conditions, particularly high-temperature stress. A study indicated that applying this compound improved the relative moisture content of leaves and reduced membrane injury under heat stress conditions . The results suggest that potassium enhances plant resilience by maintaining physiological functions during adverse environmental conditions.

Antioxidant Activity

This compound also influences the antioxidant properties of plants. A study on milk thistle (Silybum marianum) found that increasing doses of this compound led to higher levels of polyphenols and flavonoids, which are known for their antioxidant activities. The DPPH scavenging activity was significantly enhanced at optimal potassium levels, indicating improved antioxidant capacity .

Potassium Application (kg/ha)	DPPH Scavenging Activity (%)
0	30
30	84
60	90
90	93

Antimicrobial Properties

Recent studies have highlighted the antimicrobial potential of this compound. In particular, extracts from plants treated with this compound exhibited significant antimicrobial activities against various pathogens such as E. coli, A. niger, and Pseudomonas aeruginosa. The highest antimicrobial effects were observed with a potassium application rate of 90 kg/ha .

Case Studies

1. Wheat Growth in Saline Soils

In a controlled study, wheat was grown in saline soils with varying this compound applications. Results indicated that higher potassium levels not only improved growth metrics but also enhanced the soil's nutrient profile, leading to better crop yields under saline conditions .

2. Milk Thistle Antioxidant Study

A comprehensive analysis on milk thistle showed that this compound application significantly increased both the phenolic content and antioxidant activity of the seeds, suggesting its role in enhancing health-promoting compounds in edible plants .

Q & A

Q. How can experimental design principles optimize potassium sulfate synthesis for high-purity applications?

Advanced Research Focus
To optimize K₂SO₄ synthesis (e.g., via electrodialytic ion substitution), use factorial designs to test variables like current density (20–30 mA/cm²) and molar ratios of reactants. For example, higher molar ratios reduce K⁺ ion loss but increase NH₄⁺ contamination . A 2³ full factorial design (as applied in enzyme production studies) can model interactions between variables like pH, temperature, and sulfate source purity . Validate models using regression analysis (e.g., Equation 1: PME = 2.93 + 0.25X₃ + 0.67X₅) to predict outcomes and refine protocols .

Table 1: Key Variables in Electrodialytic K₂SO₄ Synthesis

Variable	Optimal Range	Impact on Product Quality
Current Density	20–30 mA/cm²	Meets GB20406-2006 standards
Molar Ratio (K⁺:SO₄²⁻)	1.5–2.0	Minimizes K⁺ loss, controls NH₄⁺
Temperature	25–30°C	Balances reaction kinetics & purity

Q. What methodologies resolve contradictions in this compound’s agricultural efficacy studies?

Advanced Research Focus
Conflicting data on K₂SO₄’s fertilizer efficacy (e.g., crop yield vs. soil salinity) require meta-analysis of controlled trials. For example, use ANOVA and Duncan’s multiple range test (p=0.05) to compare treatments (0–200 kg K₂SO₄/feddan) while accounting for covariates like soil pH and humate rates . Integrate dose-response models to identify thresholds where benefits plateau or adverse effects emerge (e.g., ion imbalance in reclaimed lands) . Cross-validate findings with long-term field trials and ion chromatography to track sulfate leaching .

Q. How do gas-phase thermochemical properties of K₂SO₄ inform high-temperature applications?

Basic Research Focus
NIST data provide critical thermochemical parameters for modeling K₂SO₄ behavior in combustion or aerospace contexts:

• ΔfH°(gas) = -1094.12 kJ/mol
• S°(gas, 1 bar) = 366.14 J/mol·K
• Heat capacity (Shomate Equation): Cp° = 156.9912 + 0.548543t - 0.110834t² + ... .
  Use these values in computational fluid dynamics (CFD) simulations to predict decomposition pathways or ion clustering reactions (e.g., K⁺ + K₂SO₄ → K₃SO₄⁺, ΔrH° = 160 kJ/mol) .

Q. What statistical frameworks are suitable for analyzing K₂SO₄’s role in enzymatic processes?

Advanced Research Focus
For bioproduction studies (e.g., pectin-methyl-esterase), apply kinetic models to correlate K₂SO₄ concentration with enzyme activity. Use time-series sampling to track substrate consumption (total nitrogen, TOC) and biomass growth . Fit data to first-order rate equations or Monod kinetics, and validate via residual analysis. Report confidence intervals for parameters like μ_max (max growth rate) to quantify uncertainty .

Q. How to validate this compound’s purity and stability in pharmaceutical formulations?

Basic Research Focus
Adhere to pharmacopeial standards (e.g., USP-NF) for gravimetric analysis:

• Dissolve K₂SO₄ in HNO₃, precipitate sulfate as BaSO₄, and calcine at 600°C to confirm stoichiometry .
• Use ICP-MS to detect trace metals (e.g., Al³⁺, Fe²⁺) below 10 ppm .
  For stability studies, employ accelerated aging tests (40°C/75% RH) and monitor hygroscopicity via dynamic vapor sorption (DVS) .

Q. What advanced spectroscopic techniques characterize K₂SO₄’s structural dynamics?

Advanced Research Focus

• Raman Spectroscopy: Identify sulfate symmetric stretching modes (~980 cm⁻¹) to probe crystallinity .
• XRD: Compare diffraction patterns (e.g., 2θ = 20.1°, 26.5°) with ICDD PDF-4+ databases to detect polymorphic impurities .
• Ion Mobility Spectrometry: Resolve gas-phase cluster ions (K₃SO₄⁺) to study dissociation energetics .

Q. How to model this compound’s environmental fate in aquatic systems?

Advanced Research Focus
Develop fugacity-based models to predict K₂SO₄ partitioning in water-soil systems. Input parameters include:

• Log Kow: -2.5 (high hydrophilicity)
• Soil adsorption coefficient (Kd): 0.1–0.3 L/kg .
  Validate with mesocosm experiments measuring sulfate accumulation in porewater and plant uptake rates (e.g., mmol/g dry weight) .

Q. What are best practices for documenting contradictions in K₂SO₄ research?

Methodological Guidance

• Use evidence synthesis tables to compare study designs, doses, and outcomes (e.g., crop yield vs. ion toxicity) .
• Highlight methodological divergences (e.g., soil pre-treatment in vs. hydroponics in ).
• Apply Bradford Hill criteria to assess causality in observed effects .

Synthesis routes and methods I

Procedure details

Ammonium sulfate solution was reacted with an equimolar amount of potassium chloride at about 20° C. and in the absence of free ammonia. The resulting washed potassium sulfate contained about 2.06% weight percent ammonium, while the resulting solution (mother liquor) contained about 4.85 weight percent dissolved sulfate. It was believed that the ammonium contained within the potassium sulfate most likely resulted from the co-precipitation of ammonium sulfate and potassium sulfate.

Synthesis routes and methods II

Procedure details

As a general process of producing potassium sulfate, there is known such a process that, as is shown by the reaction formulae (1) and (2), potassium chloride is reacted with sulfuric acid to obtain potassium sulfate through potassium bisulfate and hydrogen chloride as a by-product.

Synthesis routes and methods III

Procedure details

the potassium cryolite is sucked out and then fed into a rotary reaction kettle together with concentrated sulfuric acid, hydrogen fluoride gas as well as potassium sulfate and potassium aluminum sulfate are generated by reaction in the rotary reaction kettle, and the hydrogen fluoride gas is collected and then dissolved in water to obtain hydrofluoric acid; the solid mixture of potassium sulfate and potassium aluminum sulfate is crushed and then dissolved in water, potassium hydroxide is added for the purpose of reaction, and potassium sulfate aqueous solution is obtained after solid aluminum hydroxide is separated; the chemical reactions involved are as follows:

Synthesis routes and methods IV

Procedure details

0.70 tons of boric acid or 0.39 tons of boric anhydride is put in a reaction kettle, which is then added with 4.5 tons of hydrofluoric acid with the mass percent of 20% for reaction at 100° C. to generate fluoboric acid; the fluoboric acid is added with 3.5 tons of potassium sulfate aqueous solution with the mass percent of 30% for reaction to generate potassium fluoborate precipitates, the potassium fluoborate precipitates are centrifuged, bleached and dried to obtain 1.26 tons of potassium fluoborate; 2.2 tons of hydrofluoric acid with the volume fraction of 30% is added to 1.5 tons of titanium-iron concentrate powder for complete reaction at 120° C. to generate fluotitanic acid, and the fluotitanic acid, after being cooled, is added with 4 tons of potassium sulfate aqueous solution with the mass percent of 30% for complete reaction to generate potassium fluotitanate precipitates, the potassium fluotitanate precipitates are centrifuged, bleached and dried to obtain potassium fluotitanate, and 1.2 tons of potassium fluotitanate is weighed from the obtained potassium fluotitanate; 0.45 tons of aluminum is weighed based on reaction ratio and put in a reactor, argon is fed into the reactor after evacuation, the reactor is heated up to 700° C. and then added with the mixture of 1.26 tons of potassium fluoborate and 1.2 tons of potassium fluotitanate in a manner of measurable flowing, rapid stirring is performed, and complete reaction is achieved 5 hours later so as to generate titanium boride and potassium cryolite; the molten liquid potassium cryolite is sucked out, cooled, crushed and weighed, and then quantitatively fed into a rotary reaction kettle together with the concentrated sulfuric acid which is added based on reaction ratio, reaction is performed within a temperature range from 400° C. to 500° C. to generate hydrogen fluoride gas as well as potassium aluminum sulfate and potassium sulfate, the hydrogen fluoride gas is collected and dissolved in water to obtain hydrofluoric acid, the mixture of the potassium aluminum sulfate and the potassium sulfate is crushed and then mixed with potassium hydroxide aqueous solution for reaction, and potassium sulfate solution is obtained after solid aluminum hydroxide is separated; the obtained hydrofluoric acid aqueous solution and potassium sulfate aqueous solution are recycled either for leaching titanium-iron concentrate to prepare potassium fluotitanate, or for leaching boric acid or boric anhydride to prepare potassium fluoborate.

Synthesis routes and methods V

Procedure details

One of the advantages of the present invention is, the present invention allows the recycling of perchloric acid. It can be recycled by treating the perchlorate salt with dilute sulphuric acid to yield potassium sulfate and perchloric acid. The potassium sulphate can then be precipitated from the solution and filtered off. The potassium sulfate salt precipitate could be used as a fertilizer; whereas the filtrate, perchloric acid, could be re-used for the hydrolysis of cellulosic materials as set forth in the foregoing description. One of the advantages of the present invention is that the present invention allows the recycling of perchloric acid. It can be recycled by treating the potassium perchlorate salt with dilute sulphuric acid to yield potassium sulfate and perchloric acid. The potassium sulphate can then be precipitated from the solution and filtered off. The potassium sulfate salt precipitate could be used as a valuable fertilizer; whereas the filtrate, perchloric acid, could be re-used for the hydrolysis of cellulosic materials as set forth in the foregoing description.